2-Desmethyltetrahydrofuran-methylnaphthalene Nafronyl

• Molecular Formula: C30H33NO2
• Molecular Weight: 439.6 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoate
• InChI: InChI=1S/C30H33NO2/c1-3-31(4-2)19-20-33-30(32)27(21-25-15-9-13-23-11-5-7-17-28(23)25)22-26-16-10-14-24-12-6-8-18-29(24)26/h5-18,27H,3-4,19-22H2,1-2H3
• InChI Key: CGFWEKQREVKJNJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C(CC1=CC=CC2=CC=CC=C21)CC3=CC=CC4=CC=CC=C43

Description

2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its distinctive chemical behavior and potential therapeutic benefits.

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods: Industrial production of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl is usually carried out in large-scale reactors, where the reaction conditions are carefully controlled to optimize the yield and minimize by-products. The process may involve multiple purification steps, including distillation and crystallization, to achieve the required quality standards .

Chemical Reactions Analysis

Types of Reactions: 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its properties for specific applications .

Common Reagents and Conditions: Common reagents used in the reactions of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired outcome .

Major Products Formed: The major products formed from the reactions of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl depend on the specific reagents and conditions used. For example, oxidation reactions may yield various oxygenated derivatives, while reduction reactions can produce different reduced forms of the compound .

Scientific Research Applications

2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl has a wide range of scientific research applications. In chemistry, it is used as a reagent and intermediate in the synthesis of other complex molecules. In biology and medicine, it is studied for its potential therapeutic effects, including its role as a selective inhibitor of serotonin receptors . Additionally, it has industrial applications in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl involves its interaction with specific molecular targets and pathways. It acts as a selective inhibitor of serotonin receptors, which play a crucial role in regulating various physiological processes. By binding to these receptors, the compound can modulate neurotransmitter activity and exert its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl include other naphthalene derivatives and tetrahydrofuran-containing molecules. These compounds share some structural similarities but differ in their specific chemical properties and applications .

Uniqueness: What sets 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl apart from similar compounds is its unique combination of the naphthalene and tetrahydrofuran structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .

Biological Activity

2-Desmethyltetrahydrofuran-methylnaphthalene Nafronyl, a compound with the CAS number 115025-98-4, has garnered attention for its potential biological activity, particularly in the context of antiviral applications. This article aims to provide a comprehensive overview of its biological properties, mechanisms of action, pharmacokinetics, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by its unique chemical structure, which influences its biological activity. The molecular formula and weight are essential for understanding its interactions at the cellular level.

Property	Value
CAS Number	115025-98-4
Molecular Formula	C₁₃H₁₈O
Molecular Weight	194.29 g/mol

2-Desmethyltetrahydrofuran-methylnaphthalene Nafronyl functions primarily as an antiviral agent. Its mechanism involves:

• Inhibition of Viral Replication : The compound acts as a nucleotide analog, inhibiting the RNA-dependent RNA polymerase (NS5B) of the hepatitis C virus (HCV). This inhibition prevents the replication of viral RNA, thus reducing viral load in infected cells.
• Cellular Effects : This compound exerts significant effects on hepatocytes, promoting clearance of HCV by interfering with cellular signaling pathways and gene expression related to viral replication.

Pharmacokinetics

The pharmacokinetic profile of 2-Desmethyltetrahydrofuran-methylnaphthalene Nafronyl includes:

• Absorption and Distribution : The compound is rapidly absorbed and distributed within tissues, particularly in hepatocytes where it exerts its antiviral effects. Transport mechanisms involve both passive diffusion and active transport.
• Metabolism : It undergoes metabolic activation primarily through hydrolysis and phosphorylation, leading to the formation of its active triphosphate metabolite.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound, highlighting its efficacy and safety profile.

Study 1: Antiviral Efficacy

A retrospective study analyzed the effects of 2-Desmethyltetrahydrofuran-methylnaphthalene Nafronyl on patients with chronic HCV. The results indicated a significant reduction in viral load among treated individuals compared to control groups. The study emphasized the importance of optimizing dosage to minimize potential toxic effects while maximizing therapeutic outcomes.

Study 2: Dosage Effects in Animal Models

In animal models, varying dosages demonstrated that therapeutic doses effectively reduced viral replication without significant adverse effects. However, higher doses resulted in oxidative stress and cellular damage, underscoring the need for careful dosage management in clinical applications.